Cas no 133510-35-7 ( )

• Product Name: &nbsp
• CAS No: 133510-35-7
• MF: C₆H₄N₂O₃
• MW: 152.10756111145
• CID: 874399
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 4-Pyrimidinecarboxylicacid,5-formyl-(9CI)
• 5-formylpyrimidine-4-carboxylic acid
•  

• Inchi： 1S/C6H4N2O3/c9-2-4-1-7-3-8-5(4)6(10)11/h1-3H,(H,10,11)
• InChI Key： MLJBTPXKQYLJKE-UHFFFAOYSA-N
• SMILES： C1N=CC(C=O)=C(C(O)=O)N=1

Computed Properties

• Exact Mass: 152.022
• Monoisotopic Mass: 152.022
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 171
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 80.2A^2